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Compound of Interest

Compound Name: Lead oxalate

CAS No.: 814-93-7

Cat. No.: B3029881

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the essential safety and handling

precautions for lead oxalate (PbC₂O₄). Due to its significant toxicity, strict adherence to the

following guidelines is imperative to ensure personnel safety and environmental protection.

Hazard Identification and Classification
Lead oxalate is classified as a hazardous substance. Its primary health hazards are acute

toxicity if swallowed or inhaled, suspected damage to fertility or the unborn child, and potential

for organ damage through prolonged or repeated exposure.[1][2] It is also very toxic to aquatic

life with long-lasting effects.[1][3]

GHS Classification
Lead oxalate carries the following GHS hazard classifications:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[4]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Reproductive Toxicity 1A
H360: May damage fertility or

the unborn child[1][2]

Specific Target Organ Toxicity,

Repeated Exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure[1][2]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects[1][2]

Signal Word: Danger[1][2]

Pictograms:

Health Hazard (GHS08)

Exclamation Mark (GHS07)

Environment (GHS09)

Data Presentation: Properties and Exposure Limits
Quantitative data for lead oxalate is summarized below for easy reference.

Physical and Chemical Properties
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Property Value

CAS Number 814-93-7[4]

Molecular Formula C₂O₄Pb[4][5][6]

Molecular Weight 295.22 g/mol [5][7]

Appearance White powder/solid[1][4]

Melting Point 300°C (decomposes)[5][7]

Density 5.28 g/cm³[2][5][7]

Solubility in Water Insoluble[4][5][7]

Toxicological Data
While specific LD50 values for lead oxalate are not readily available in the provided search

results, the toxicity of lead salts is well-documented.

Metric Value Notes

Reported Fatal Dose (Lead

Salts)

10 to 30 grams for an adult

human[1]

Indicates high acute toxicity

upon ingestion.

Carcinogenicity

IARC: Probable/Possible

Human Carcinogen (Group

2A/2B)[1]

Based on evidence for lead

and its compounds.

Target Organs

Kidneys, Reproductive

System, Central Nervous

System, Blood System[1]

Lead is a nephrotoxin and

reproductive toxin.[1]

Occupational Exposure Limits (OELs)
The following exposure limits are established for lead and its inorganic compounds, including

lead oxalate.
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Organization Limit Notes

OSHA PEL
0.050 mg/m³ (50 µg/m³) TWA

(8-hour)[1][8][9][10]
Permissible Exposure Limit

NIOSH REL 0.050 µg/m³ TWA (8-hour)[8] Recommended Exposure Limit

OSHA Action Level
0.030 mg/m³ (30 µg/m³) TWA

(8-hour)[8]

Triggers specific compliance

activities like monitoring and

medical surveillance.

NIOSH IDLH 100 mg/m³ (as Pb)[10]
Immediately Dangerous to Life

or Health

Safe Handling and Storage
Adherence to strict protocols is necessary to minimize exposure.

Engineering Controls
All manipulations of lead oxalate that could generate dust, such as weighing or transferring,

must be conducted within a certified chemical fume hood, glove box, or other suitable

containment device.[4]

Ensure adequate ventilation in all work areas where the material is handled or stored.[4]

Eyewash stations and safety showers must be readily accessible and in close proximity to

the workstation.[4]

Personal Protective Equipment (PPE)
Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Eye/Face Protection: Use safety glasses with side shields or goggles. A face shield may be

required for operations with a high potential for dust generation.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a high

risk of contamination, disposable coveralls are recommended.
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Respiratory Protection: If exposure limits are exceeded or if dust is generated, a NIOSH-

approved respirator is required.[4]

Handling Procedures
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][3]

Avoid the formation of dust.[4]

Do not breathe dust, fumes, or vapors.[2]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[3]

Storage Requirements
Store in a tightly closed, properly labeled container.[4]

Keep in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]

Store in a locked cabinet or an area with restricted access.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek immediate medical attention.[4]

Eye Contact: Flush eyes with water as a precaution for several minutes. Remove contact

lenses if present and easy to do. Seek medical attention.[4]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[4]

Fire-Fighting Measures
Lead oxalate is not flammable.

Use extinguishing media appropriate for the surrounding fire, such as water spray, alcohol-

resistant foam, dry chemical, or carbon dioxide.[4]

Firefighters should wear self-contained breathing apparatus (SCBA) to protect against toxic

fumes (carbon monoxide, carbon dioxide, lead fumes) that may be generated upon thermal

decomposition.[4]

Spill and Disposal Procedures
Spill Response:

Evacuate the area and prevent entry of unnecessary personnel.

Wear full PPE, including respiratory protection.

Avoid generating dust. Moisten the spilled material with water if it can be done safely.

Carefully sweep or shovel the material into a suitable, sealed container for disposal.[3]

Do not allow the material to enter drains or waterways.[3]

Waste Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.

Lead oxalate and any contaminated materials (e.g., gloves, wipes) must be treated as

hazardous waste.

Experimental Protocols (Safety Procedures)
Protocol for Donning and Doffing PPE
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Objective: To ensure the correct sequence for putting on and taking off PPE to prevent

contamination.

Methodology:

Donning (Putting On):

1. Perform hand hygiene.

2. Put on a lab coat or coveralls.

3. Put on a NIOSH-approved respirator (if required by risk assessment).

4. Put on eye protection (goggles/face shield).

5. Put on gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

Doffing (Taking Off):

1. Remove gloves using a technique that avoids touching the outside of the glove with bare

hands.

2. Remove the lab coat or coveralls by rolling it inside-out, away from the body.

3. Perform hand hygiene.

4. Remove eye protection.

5. Remove the respirator.

6. Perform thorough hand hygiene.

Protocol for Small-Scale Spill Cleanup
Objective: To safely clean and decontaminate a small spill (e.g., <5 grams) of lead oxalate
powder in a controlled laboratory setting.

Methodology:
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Immediate Actions:

1. Alert personnel in the immediate area.

2. Evacuate the area if necessary and restrict access.

Preparation:

1. Don appropriate PPE as described in section 5.1, including respiratory protection.

2. Gather spill cleanup materials: forceps, scoop, container for hazardous waste, wet wipes,

and a spray bottle with water.

Containment and Cleanup:

1. Gently cover the spill with damp paper towels or lightly mist with water to prevent dust

from becoming airborne.

2. Carefully wipe up the dampened material, working from the outside of the spill inwards.

3. Place all contaminated materials into a designated hazardous waste container.

4. Perform a final wipe of the area with a wet paper towel.

Post-Cleanup:

1. Seal the hazardous waste container and label it appropriately.

2. Doff PPE as described in section 5.1.

3. Wash hands thoroughly.

4. Report the spill to the appropriate safety officer.

Visualization of Safety Workflow
The following diagram illustrates the logical workflow for handling lead oxalate safely.
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Start: Task Involving
Lead Oxalate

1. Conduct Risk Assessment
(Quantity, Dust Potential)

2. Select Controls

Engineering Controls
(Fume Hood, Glove Box)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Administrative Controls
(SOPs, Training)

3. Perform Handling Procedure
(Weighing, Transfer)

4. Store Material Properly
(Sealed, Ventilated, Secure)

5. Decontaminate Work Area
& Doff PPE

Task Complete

6. Dispose of Hazardous Waste

End of Task

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of lead oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lead oxalate | C2O4Pb | CID 61218 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Lead(II) oxalate - Wikipedia [en.wikipedia.org]

3. assets.thermofisher.cn [assets.thermofisher.cn]

4. oxfordlabfinechem.com [oxfordlabfinechem.com]

5. LEAD OXALATE [chembk.com]

6. Lead oxalate [webbook.nist.gov]

7. chemwhat.com [chemwhat.com]

8. Information for Employers | Lead | CDC [cdc.gov]

9. 1910.1025 - Lead. | Occupational Safety and Health Administration [osha.gov]

10. Lead compounds - IDLH | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Technical Guide to Basic Safety and Handling of Lead
Oxalate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029881/docs#technical-guide-to-basic-safety-and-
handling-of-lead-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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